Cas no 2172526-70-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• CAS No: 2172526-70-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6000505
• PubChem ID: 165502544
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• EN300-1483903
• 2172526-70-2
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-2-8-19(16-26(31)29-20-10-7-9-18(15-20)27(32)33)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-7,9-15,19,25H,2,8,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OEEVJOTXPSHEBP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC1C=CC=C(C(=O)O)C=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic Acid (CAS No. 2172526-70-2): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid (CAS No. 2172526-70-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ahx-BzOH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and hexanamide benzoic acid, and it plays a crucial role in the synthesis of peptides and other bioactive molecules.

The structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid is characterized by its Fmoc protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the coupling of amino acids. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for the stepwise construction of complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-Ahx-BzOH in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics exhibit improved stability, bioavailability, and target specificity, making them promising candidates for the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug discovery, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid has also been explored for its potential in diagnostic imaging. A 2020 study in the journal Bioconjugate Chemistry reported that this compound can be conjugated with fluorescent dyes to create highly sensitive probes for detecting specific biomarkers in biological samples. The unique properties of Fmoc-Ahx-BzOH enable it to form stable conjugates that maintain their functionality and specificity under physiological conditions.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid involves several well-established chemical reactions. The first step typically involves the protection of an amino group using Fmoc chloride, followed by the coupling of the protected amino acid with hexanamide benzoic acid using a suitable coupling reagent such as HATU or EDC·HCl. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The purity and quality of Fmoc-Ahx-BzOH are critical for its successful application in research and development. High-purity compounds are essential for ensuring reproducibility and reliability in experimental results. Therefore, manufacturers must adhere to strict quality control standards to produce 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid with consistent specifications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid (CAS No. 2172526-70-2) is a versatile and valuable compound in the fields of medicinal chemistry and pharmaceutical research. Its unique properties make it an essential building block for the synthesis of advanced therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.